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Compound of Interest

Compound Name: Nickel octaethylporphyrin

Cat. No.: B15555982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Nickel(II) octaethylporphyrin (NiOEP). Adherence to these

guidelines is critical to ensure personnel safety and mitigate environmental risks. NiOEP is

classified as harmful if swallowed, in contact with skin, or if inhaled, necessitating stringent

safety measures.

Hazard and Exposure Summary
A clear understanding of the potential hazards is the first step in safe handling. The primary

routes of exposure are inhalation, skin contact, and ingestion.

Hazard Classification GHS Codes

Acute Toxicity, Oral H302 (Harmful if swallowed)

Acute Toxicity, Dermal H312 (Harmful in contact with skin)

Acute Toxicity, Inhalation H332 (Harmful if inhaled)

Data sourced from PubChem and Sigma-Aldrich safety information.
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A multi-layered approach to personal protective equipment is mandatory to prevent exposure.

All work with NiOEP, both in solid and solution form, must be conducted in a certified chemical

fume hood.

PPE Category Specification Rationale

Hand Protection

Double gloving: an inner nitrile

glove followed by an outer,

thicker nitrile or butyl rubber

glove.

Nitrile gloves offer good

resistance to a range of

chemicals.[1][2][3] Double

gloving provides an additional

barrier and allows for safe

removal of the outer glove if

contamination occurs. For

prolonged contact or when

using solvents like

dichloromethane or toluene,

butyl rubber gloves may offer

superior protection.[3]

Eye Protection
Chemical splash goggles with

side shields.

Protects against splashes of

solutions and airborne

particles of the solid

compound.

Body Protection
A long-sleeved, flame-resistant

lab coat.

Protects skin from accidental

contact and spills.

Respiratory Protection

A NIOSH-approved N95 dust

mask for handling the solid

powder. For solutions, the

fume hood provides primary

respiratory protection.

Prevents inhalation of the fine

powder.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing (Solid Form):
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Before handling, ensure a designated work area within a chemical fume hood is clean and

uncluttered.

Have all necessary equipment, including secondary containment trays, readily available.

When weighing the solid powder, use a ventilated balance enclosure or perform the task in a

fume hood to minimize inhalation risk.

Use anti-static tools to prevent dispersal of the fine powder.

2. Preparation of Solutions:

Nickel octaethylporphyrin is soluble in organic solvents such as dichloromethane, toluene,

and pyridine.[4][5]

Always add the solvent to the solid porphyrin slowly to avoid splashing.

Keep the solution covered to prevent evaporation and exposure to vapors.

3. Experimental Use:

All procedures involving NiOEP solutions must be carried out in a chemical fume hood.

Use secondary containment to catch any potential spills.

Avoid heating solutions unless necessary and ensure proper ventilation and temperature

control.

Emergency and Spill Response
In Case of Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill Cleanup Protocol:

Small Spills (Solid):

Gently cover the spill with an absorbent material like vermiculite or sand to prevent it from

becoming airborne.

Moisten the absorbent material slightly with a suitable solvent (e.g., ethanol) to prevent

dust generation.

Carefully sweep the mixture into a designated hazardous waste container.

Small Spills (Liquid Solution):

Contain the spill with an inert absorbent material such as vermiculite, sand, or commercial

spill pillows.[6][7][8]

Working from the outside in, absorb the liquid.

Place the used absorbent material into a sealed, labeled hazardous waste container.

Decontamination:

Wipe the spill area with a cloth dampened with a solvent known to dissolve NiOEP (e.g.,

dichloromethane or toluene), followed by a detergent and water wash.

All cleaning materials must be disposed of as hazardous waste.

Disposal Plan
All waste containing Nickel octaethylporphyrin, including contaminated PPE, absorbent

materials, and solutions, must be treated as hazardous waste.
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Waste Segregation and Collection:

Solid Waste: Collect solid NiOEP waste, contaminated consumables (e.g., gloves, wipes,

absorbent pads), and empty containers in a clearly labeled, sealed, and puncture-proof

hazardous waste container.

Liquid Waste: Collect liquid waste containing NiOEP in a dedicated, leak-proof, and

chemically compatible container (e.g., a high-density polyethylene or glass bottle). Do not

mix with other waste streams.[9] The container should be kept closed when not in use.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Nickel octaethylporphyrin," and the primary hazard(s) (e.g., "Toxic").

Storage: Store waste containers in a designated, well-ventilated satellite accumulation area

away from general laboratory traffic.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) department. Do not dispose of any NiOEP waste down the drain or in regular trash.
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Octaethylporphyrin
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Safe Handling Workflow for Nickel Octaethylporphyrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spokane.wsu.edu [spokane.wsu.edu]

2. amo-csd.lbl.gov [amo-csd.lbl.gov]

3. safety.fsu.edu [safety.fsu.edu]

4. opacplus.bsb-muenchen.de [opacplus.bsb-muenchen.de]

5. pubs.acs.org [pubs.acs.org]

6. acs.org [acs.org]

7. qmul.ac.uk [qmul.ac.uk]

8. ehs.utk.edu [ehs.utk.edu]

9. ethz.ch [ethz.ch]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Nickel Octaethylporphyrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555982#personal-protective-equipment-for-
handling-nickel-octaethylporphyrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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